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molecular formula C12H15N3O4S B8390508 N-(n-butyl)-1,2,3,4-tetrahydro-2,3-dioxo-6-quinoxaline sulfonamide

N-(n-butyl)-1,2,3,4-tetrahydro-2,3-dioxo-6-quinoxaline sulfonamide

Cat. No. B8390508
M. Wt: 297.33 g/mol
InChI Key: LMFPADZEHDWWLD-UHFFFAOYSA-N
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Patent
US05912245

Procedure details

To a solution of 7.31 g (0.1 mole) of n-butylamine in 20 ml of water 5.21 g (0.02 mole) of 1,2,3,4-tetrahydro-2,3-dioxo-6-quinoxalinesulfonyl chloride are added, and the mixture is stirred at room temperature for 5 hours. Then it is allowed to stand for 16 hours, the separated crystals are filtered off, washed with water, dried and recrystallized from acetone. Thus 4.50 g (76%) of N-(n-butyl)-1,2,3,4-tetrahydro-2,3-dioxo-6-quinoxaline sulfonamide are obtained, m.p.: 257-262° C.
Quantity
7.31 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH2:1]([NH2:5])[CH2:2][CH2:3][CH3:4].O.[O:7]=[C:8]1[C:17](=[O:18])[NH:16][C:15]2[C:10](=[CH:11][CH:12]=[C:13]([S:19](Cl)(=[O:21])=[O:20])[CH:14]=2)[NH:9]1>>[CH2:1]([NH:5][S:19]([C:13]1[CH:14]=[C:15]2[C:10](=[CH:11][CH:12]=1)[NH:9][C:8](=[O:7])[C:17](=[O:18])[NH:16]2)(=[O:20])=[O:21])[CH2:2][CH2:3][CH3:4]

Inputs

Step One
Name
Quantity
7.31 g
Type
reactant
Smiles
C(CCC)N
Name
Quantity
20 mL
Type
reactant
Smiles
O
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=C1NC2=CC=C(C=C2NC1=O)S(=O)(=O)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture is stirred at room temperature for 5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
to stand for 16 hours
Duration
16 h
FILTRATION
Type
FILTRATION
Details
the separated crystals are filtered off
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
recrystallized from acetone

Outcomes

Product
Details
Reaction Time
5 h
Name
Type
product
Smiles
C(CCC)NS(=O)(=O)C=1C=C2NC(C(NC2=CC1)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4.5 g
YIELD: PERCENTYIELD 76%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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